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Compound of Interest

Compound Name: 3-Chloro-2-nitrobenzaldehyde

Cat. No.: B1357113 Get Quote

An In-depth Technical Guide on 3-Chloro-2-nitrobenzaldehyde

For researchers, scientists, and professionals engaged in drug development, a precise

understanding of the fundamental physicochemical properties of chemical compounds is

paramount. This document provides a concise technical overview of 3-Chloro-2-
nitrobenzaldehyde, focusing on its molecular formula and molecular weight.

Physicochemical Data Summary
The essential molecular details of 3-Chloro-2-nitrobenzaldehyde are presented below. This

information is critical for stoichiometric calculations, analytical characterization, and integration

into computational models for drug design and discovery.

Parameter Value

Molecular Formula C7H4ClNO3[1][2][3][4]

Molecular Weight 185.56 g/mol [1][2][3][4]

Logical Relationship of Molecular Properties
The relationship between the common name of a compound and its fundamental molecular

properties, the formula and weight, is a foundational concept in chemistry. The following

diagram illustrates this hierarchical connection for 3-Chloro-2-nitrobenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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